Cas no 35594-48-0 (3-chloro-4-(propan-2-yloxy)aniline hydrochloride)

• Product Name: 3-chloro-4-(propan-2-yloxy)aniline hydrochloride
• CAS No: 35594-48-0
• MF: C₉H₁₃Cl₂NO
• MW: 222.111620664597
• MDL: MFCD10666930
• CID: 1090379
• PubChem ID: 42937477
• Update Time: 2025-10-21

3-chloro-4-(propan-2-yloxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-isopropoxyaniline hydrochloride
• 3-chloro-4-propan-2-yloxyaniline,hydrochloride
• AC1Q3956
• AG-B-96538
• AK142961
• CTK6B0837
• EN300-33603
• KB-207256
• MolPort-005-312-066
• 3-chloro-4-(propan-2-yloxy)aniline hydrochloride
• AS-42076
• Aniline, 3-chloro-4-isopropoxy- (hydrochloride)
• 3-chloro-4-isopropoxyanilinehydrochloride
• AKOS022175672
• 35594-48-0
• BenzenaMine, 3-chloro-4-(1-Methylethoxy)-, hydrochloride
• DTXSID40655356
• 3-Chloro-4-isopropoxyaniline HCl
• 3-Chloro-4-[(propan-2-yl)oxy]aniline--hydrogen chloride (1/1)
• BENZENAMINE, 3-CHLORO-4-(1-METHYLETHOXY)-, HCL
• 3-chloro-4-propan-2-yloxyaniline;hydrochloride
• (3-chloro-4-isopropoxyphenyl)amine hydrochloride
• SB79618
• A874579
• CS-B1064
• MFCD10666930

• MDL： MFCD10666930
• Inchi： 1S/C9H12ClNO.ClH/c1-6(2)12-9-4-3-7(11)5-8(9)10;/h3-6H,11H2,1-2H3;1H
• InChI Key： ZPLFRRWEMXKFBK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C)N.Cl

Computed Properties

• Exact Mass: 221.0374194g/mol
• Monoisotopic Mass: 221.0374194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

3-chloro-4-(propan-2-yloxy)aniline hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-chloro-4-(propan-2-yloxy)aniline hydrochloride

Comprehensive Overview of 3-Chloro-4-isopropoxyaniline hydrochloride (CAS No. 35594-48-0): Properties, Applications, and Market Insights

3-Chloro-4-isopropoxyaniline hydrochloride (CAS No. 35594-48-0) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This white to off-white crystalline powder belongs to the aniline derivative family, characterized by its unique chloro and isopropoxy functional groups. With a molecular formula of C₉H₁₃ClNO·HCl and a molecular weight of 222.12 g/mol, this compound has gained significant attention in recent years due to its versatile applications in intermediate synthesis.

The growing demand for pharmaceutical intermediates has positioned 3-Chloro-4-isopropoxyaniline HCl as a valuable building block in drug development. Researchers particularly value its stability and reactivity, which make it suitable for coupling reactions in the synthesis of potential therapeutic agents. Current market analysis shows increasing interest in this compound from both academic institutions and industrial R&D departments, especially in regions with strong pharmaceutical manufacturing capabilities like North America, Europe, and Asia-Pacific.

From a chemical perspective, 3-Chloro-4-isopropoxyaniline hydrochloride demonstrates excellent solubility in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), while being sparingly soluble in water. This solubility profile makes it particularly useful for various organic transformations. The compound's melting point typically ranges between 180-185°C, and it should be stored under inert conditions to maintain stability. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed for quality control and characterization purposes.

In the context of current research trends, 3-Chloro-4-isopropoxyaniline HCl has been investigated as a precursor in the development of novel antimicrobial agents and crop protection chemicals. The global push for new antibiotics and environmentally friendly agrochemicals has driven significant research into derivatives of this compound. Recent patent literature reveals innovative applications in materials science as well, particularly in the development of specialty polymers and dyes.

The synthesis of 3-Chloro-4-isopropoxyaniline hydrochloride typically involves multi-step processes starting from commercially available aniline derivatives. Modern synthetic approaches focus on improving yield and purity while reducing environmental impact through green chemistry principles. Process optimization remains an active area of research, with many manufacturers investing in continuous flow chemistry methods to enhance production efficiency.

Quality specifications for 3-Chloro-4-isopropoxyaniline hydrochloride (CAS 35594-48-0) generally require ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. Regulatory compliance varies by region, but most pharmaceutical-grade material follows ICH guidelines for impurities. The compound's stability under various storage conditions has been well-documented, with recommended storage at 2-8°C in airtight containers protected from light and moisture.

Market dynamics for 3-Chloro-4-isopropoxyaniline HCl reflect broader trends in fine chemical supply chains. The compound is available in various packaging options ranging from gram-scale quantities for research use to kilogram batches for industrial applications. Pricing trends show moderate fluctuations tied to raw material availability and regional demand patterns. Several specialty chemical suppliers have established reliable supply channels, with some offering custom synthesis and technical support services.

Recent scientific publications highlight novel applications of 3-Chloro-4-isopropoxyaniline hydrochloride derivatives in medicinal chemistry. Particularly promising areas include the development of kinase inhibitors and antimicrobial agents targeting resistant strains. The compound's structural features allow for diverse modifications, making it a versatile scaffold in drug discovery programs. Computational chemistry studies have also explored its potential as a ligand in catalytic systems.

Safety considerations for handling 3-Chloro-4-isopropoxyaniline hydrochloride follow standard laboratory protocols for aromatic amines. Proper personal protective equipment including gloves, safety glasses, and lab coats should be used. While not classified as highly hazardous, prudent laboratory practices recommend working in well-ventilated areas and avoiding direct contact. Material Safety Data Sheets (MSDS) provide detailed handling instructions specific to each supplier's product.

The future outlook for 3-Chloro-4-isopropoxyaniline HCl appears positive, with anticipated growth in demand from both pharmaceutical and specialty chemical sectors. Emerging applications in materials science and catalysis may create additional market opportunities. Research institutions and manufacturers continue to explore more sustainable production methods and novel derivatives with enhanced properties. As synthetic methodologies advance, this compound is likely to maintain its importance in organic synthesis and drug development pipelines.

For researchers considering 3-Chloro-4-isopropoxyaniline hydrochloride (CAS 35594-48-0) for their projects, it's advisable to consult recent literature and supplier specifications to ensure optimal results. The compound's versatility and well-characterized properties make it a valuable tool in various chemical applications, particularly where controlled functional group manipulation is required. Ongoing research continues to uncover new possibilities for this interesting aniline derivative in both academic and industrial settings.